Cas no 6665-69-6 (3,5-dihydroxyflavone)

3,5-dihydroxyflavone structure
3,5-dihydroxyflavone structure
Product Name:3,5-dihydroxyflavone
CAS No:6665-69-6
Molecular Formula:C15H10O4
Molecular Weight:254.23700
MDL:MFCD00143074
CID:964361
PubChem ID:5393151

3,5-dihydroxyflavone Properties

Names and Identifiers

    • 3,5-dihydroxyflavone
    • 3,5-dihydroxy-2-phenylchromen-4-one
    • 3,5-Dihydroxy-2-phenyl-chromen-4-on
    • 3,5-dihydroxy-2-phenyl-chromen-4-one
    • 3,5-Dihydroxyflavon
    • dihydroxy flavone
    • SR-05000002503-1
    • BDBM50222291
    • 3,5,-Dihydroxyflavone
    • SPECTRUM1505147
    • SCHEMBL290081
    • AKOS024285110
    • MFCD00143074
    • NS00116343
    • CHEMBL239276
    • NCGC00096043-01
    • 6665-69-6
    • 3,5-dihydroxy-2-phenyl-4H-chromen-4-one
    • PD000599
    • 4H-1-Benzopyran-4-one, 3,5-dihydroxy-2-phenyl-
    • dihydroxyflavone
    • DTXSID30419823
    • QHYWQIVTVQAKQF-UHFFFAOYSA-N
    • SR-05000002503
    • MDL: MFCD00143074
    • InChIKey: QHYWQIVTVQAKQF-UHFFFAOYSA-N
    • Inchi: InChI=1S/C15H10O4/c16-10-7-4-8-11-12(10)13(17)14(18)15(19-11)9-5-2-1-3-6-9/h1-8,16,18H
    • SMILES: Oc1cccc2oc(-c3ccccc3)c(O)c(=O)c12

Computed Properties

  • Exact Mass: 254.05800
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 254.05790880g/mol
  • Heavy Atom Count: 19
  • Complexity: 395
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • LogP: 2.87120
  • PSA: 70.67000

3,5-dihydroxyflavone Security Information

3,5-dihydroxyflavone Customs Data

  • HS CODE:2914400090
  • Customs Data:

    China Customs Code:

    2914400090

    Overview:

    2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3,5-dihydroxyflavone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AD04772-10mg
3,5-DIHYDROXYFLAVONE
6665-69-6
10mg
$150.00 2024-04-19
abcr
AB151802-100 mg
3,5-Dihydroxyflavone, 98%; .
6665-69-6 98%
100mg
€129.50 2023-06-23
Ambeed
A347797-1g
3,5-Dihydroxy-2-phenyl-4H-chromen-4-one
6665-69-6 97%
1g
$484.0 2024-08-02
Chemenu
CM292645-1g
3,5-Dihydroxy-2-phenyl-4H-chromen-4-one
6665-69-6 97%
1g
$351
TRC
D214520-10mg
3,5-Dihydroxyflavone
6665-69-6
10mg
85.00

3,5-dihydroxyflavone Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:6665-69-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
(CAS:6665-69-6)3,5-dihydroxyflavone
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